Cas no 514800-75-0 ((2E)-3-(1,3-Dimethyl-1h-pyrazol-4-yl)acrylic acid)

• Product Name: (2E)-3-(1,3-Dimethyl-1h-pyrazol-4-yl)acrylic acid
• CAS No: 514800-75-0
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD02055619
• CID: 1074615
• PubChem ID: 6282957
• Update Time: 2025-09-28

(2E)-3-(1,3-Dimethyl-1h-pyrazol-4-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3-Dimethyl-1H-pyrazol-4-yl)acrylic acid
• (2E)-3-(1,3-Dimethyl-1H-pyrazol-4-yl)acrylic acid
• (2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)acrylic acid(SALTDATA: FREE)
• MFCD02055619
• EN300-651311
• BBL015881
• (E)-3-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)ACRYLICACID
• (E)-3-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-2-PROPENOIC ACID
• (E)-3-(1,3-dimethylpyrazol-4-yl)prop-2-enoic acid
• CS-0256731
• (2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
• AKOS000164346
• CS-0369072
• ALBB-004443
• DTXSID801209120
• (2E)-3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-propenoic acid
• 1613051-25-4
• EN300-1848483
• STK396609
• 514800-75-0
• VS-05062
• SCHEMBL15764942
• 3-(1,3-Dimethyl-1H-pyrazol-4-yl)acrylic acid
• (2E)-3-(1,3-Dimethyl-1h-pyrazol-4-yl)acrylic acid

• MDL： MFCD02055619
• Inchi： 1S/C8H10N2O2/c1-6-7(3-4-8(11)12)5-10(2)9-6/h3-5H,1-2H3,(H,11,12)/b4-3+
• InChI Key： LZUAQZPCFIJVEV-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1=CN(C)N=C1C)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12
• LogP: 0.82630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles